Cas no 89142-12-1 (2-Quinoxalinecarboxylic acid, 6-bromo-3-methyl-, ethyl ester)
89142-12-1 structure
Product Name:2-Quinoxalinecarboxylic acid, 6-bromo-3-methyl-, ethyl ester
CAS No:89142-12-1
MF:C12H11BrN2O2
MW:295.131942033768
CID:610775
PubChem ID:13197179
Update Time:2025-04-19
2-Quinoxalinecarboxylic acid, 6-bromo-3-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Quinoxalinecarboxylic acid, 6-bromo-3-methyl-, ethyl ester
- ethyl 6-bromo-3-methylquinoxaline-2-carboxylate
- DTXSID40526517
- 89142-12-1
-
- Inchi: 1S/C12H11BrN2O2/c1-3-17-12(16)11-7(2)14-10-6-8(13)4-5-9(10)15-11/h4-6H,3H2,1-2H3
- InChI Key: ORAOJUQWLRYDSP-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(C=1)=NC(C)=C(C(=O)OCC)N=2
Computed Properties
- Exact Mass: 294.00039g/mol
- Monoisotopic Mass: 294.00039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.1Ų
2-Quinoxalinecarboxylic acid, 6-bromo-3-methyl-, ethyl ester Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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